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Compound of Interest

Compound Name: 3,4-Dimethoxyphenethyl alcohol

Cat. No.: B1293700 Get Quote

This technical guide provides a comprehensive overview of 3,4-Dimethoxyphenethyl alcohol,
also known as homoveratryl alcohol, tailored for researchers, scientists, and professionals in

drug development. This document details its chemical and physical properties, experimental

protocols, and known biological activities, presenting a thorough resource for laboratory and

research applications.

Core Chemical and Physical Properties
3,4-Dimethoxyphenethyl alcohol is a substituted phenylethanol with the chemical formula

C₁₀H₁₄O₃.[1][2][3][4][5][6] Its CAS Registry Number is 7417-21-2.[1][2][3][4][5][6] This

compound is a valuable intermediate in organic synthesis and has been explored for its

potential biological activities.[7]

Physicochemical Data
A summary of the key physicochemical properties of 3,4-Dimethoxyphenethyl alcohol is
presented in the table below for easy reference and comparison.
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Property Value Source(s)

CAS Number 7417-21-2 [1][2][3][4][5][6]

Molecular Formula C₁₀H₁₄O₃ [1][2][3][4][5][6]

Molecular Weight 182.22 g/mol [1][3][7][8]

Appearance Light yellow powder/solid [4]

Odor Odorless [4]

Melting Point 44 - 49 °C [7][9]

Boiling Point 172 - 174 °C at 17 mmHg [7]

Flash Point > 110 °C (> 230 °F)

Solubility
Soluble in organic solvents

such as ethanol and ether.
[10]

Density

1.157 g/mL at 25 °C (for the

related 3,4-Dimethoxybenzyl

alcohol)

[10]

Experimental Protocols
The following sections provide detailed methodologies for key experiments involving 3,4-
Dimethoxyphenethyl alcohol, including its synthesis and a representative reaction.

Synthesis of 3,4-Dimethoxyphenethyl Alcohol
A common method for the synthesis of 3,4-Dimethoxyphenethyl alcohol involves the

reduction of 3,4-dimethoxyacetophenone. The following protocol is a representative example of

such a reduction using catalytic hydrogenation.

Materials:

3,4-dimethoxyacetophenone

Raney nickel catalyst
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Hydrogen gas

Aqueous medium

High-pressure reactor

Procedure:

In a high-pressure reactor, a solution of 3,4-dimethoxyacetophenone in an aqueous medium

is prepared.

Raney nickel catalyst is added to the mixture.

The reactor is sealed and purged with hydrogen gas.

The reaction mixture is heated to a temperature between 50-100 °C and pressurized with

hydrogen to 5-10 bar.

The mixture is agitated vigorously to ensure efficient contact between the reactants and the

catalyst.

The reaction is monitored by measuring hydrogen consumption. The reaction is typically

complete within 7 hours.

After the reaction is complete, the reactor is cooled, and the hydrogen pressure is released.

The catalyst is removed by filtration.

The filtrate is concentrated under reduced pressure to yield 1-(3,4-dimethoxyphenyl)ethanol

as a viscous oil.

Representative Reaction: Synthesis of 3,4-
Dimethoxyphenethyl sulfamate
This protocol details the synthesis of a sulfamate derivative from 3,4-Dimethoxyphenethyl
alcohol, illustrating a common transformation of the hydroxyl group.

Materials:
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3,4-Dimethoxyphenethyl alcohol

Sodium hydride (60% dispersion in oil)

Anhydrous Dimethylformamide (DMF)

Sulfamoyl chloride

Diethyl ether (Et₂O)

Saturated brine solution

Potassium carbonate (K₂CO₃)

Ethyl acetate (EtOAc)

Hexane

Procedure:

A suspension of sodium hydride (0.09 mol) in 40 mL of anhydrous DMF is prepared in a flask

under an argon atmosphere and cooled to 0-5 °C.

A solution of 3,4-Dimethoxyphenethyl alcohol (5.0 g, 0.027 mol) in 12 mL of DMF is added

dropwise to the sodium hydride suspension.

The resulting mixture is stirred for 20 minutes under argon.

Sulfamoyl chloride (3.54 g, 0.03 mol) is added portion-wise to the suspension at 0-5 °C.

After stirring for an additional 20 minutes, the reaction mixture is poured into ice water.

The aqueous mixture is extracted twice with diethyl ether.

The combined organic layers are washed with saturated brine, dried over potassium

carbonate, and concentrated in vacuo.

The resulting crude solid is recrystallized from ethyl acetate/hexane to yield the pure 3,4-

Dimethoxyphenethyl sulfamate.[11]
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Biological Activity and Signaling Pathways
While direct studies on the biological activity of 3,4-Dimethoxyphenethyl alcohol are limited,

research on structurally related compounds provides insights into its potential pharmacological

effects. Derivatives of similar phenylpropanoids have demonstrated anti-inflammatory

properties.[12][13] A plausible mechanism for this anti-inflammatory action is the inhibition of

the Nuclear Factor kappa-light-chain-enhancer of activated B cells (NF-κB) signaling pathway.

[2][3] The NF-κB pathway is a critical regulator of the inflammatory response, controlling the

expression of pro-inflammatory genes.[2][8]

Putative Signaling Pathway: Inhibition of NF-κB
The following diagram illustrates the canonical NF-κB signaling pathway, a likely target for the

anti-inflammatory effects of 3,4-Dimethoxyphenethyl alcohol and its derivatives. The pathway

is initiated by pro-inflammatory stimuli, leading to the activation of the IKK complex, which in

turn phosphorylates IκBα. This phosphorylation targets IκBα for ubiquitination and subsequent

degradation by the proteasome, releasing the NF-κB dimer (p50/p65) to translocate to the

nucleus and activate the transcription of inflammatory genes.
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Caption: Canonical NF-κB Signaling Pathway.

Safety and Handling
3,4-Dimethoxyphenethyl alcohol is a combustible solid.[7] Standard laboratory safety

precautions should be observed when handling this chemical. This includes wearing

appropriate personal protective equipment (PPE) such as safety glasses, gloves, and a lab

coat. Handling should be done in a well-ventilated area to avoid inhalation of dust. Avoid

contact with skin and eyes. In case of fire, use extinguishing media appropriate for the

surrounding environment.

This technical guide serves as a foundational resource for researchers and professionals

working with 3,4-Dimethoxyphenethyl alcohol. The provided data and protocols are intended

to facilitate its safe and effective use in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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